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Compound of Interest

Ethyl 2-chloro-5-
Compound Name:
methylisonicotinate

cat. No.: B1332965

Essential Safety and Handling Guide for Ethyl 2-
chloro-5-methylisonicotinate

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of
Ethyl 2-chloro-5-methylisonicotinate (CAS No. 850080-86-3). The following procedures are
designed to ensure the safe handling of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 2-chloro-5-methylisonicotinate is a chemical that requires careful handling due to its
potential hazards. Based on data for structurally similar compounds, it is prudent to treat it as
harmful if swallowed, and capable of causing skin, eye, and respiratory irritation.[1] The
following personal protective equipment is mandatory to minimize exposure and ensure
personal safety.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended.[2][3] Inspect
gloves for any signs of
degradation or puncture before
use. Change gloves every 30-
60 minutes or immediately

upon contamination.[4]

Eye and Face Protection

Safety goggles and face shield

Use tightly fitting safety
goggles that meet ANSI Z87.1
standards.[5][6] A face shield
should be worn over safety
goggles, especially when there

is a risk of splashing.[4][6]

Skin and Body Protection

Laboratory coat and

appropriate clothing

A flame-resistant lab coat (e.qg.,
Nomex®) should be worn and
fully buttoned.[6] Long pants
and closed-toe, closed-heel
shoes are required. Avoid
fabrics like polyester and
acrylic.[6] For larger quantities
or increased risk of exposure,
chemical-resistant coveralls

may be necessary.[7]

Respiratory Protection

Respirator

Work should be conducted in a
certified chemical fume hood to
avoid inhalation of vapors.[2]
[3] If a fume hood is not
available or if exposure limits
may be exceeded, a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors should be
used.[5][6]
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of Ethyl 2-chloro-5-
methylisonicotinate.

1. Preparation and Engineering Controls:

o Ensure that a certified chemical fume hood is operational and available for use.[2][3]

 Verify that safety showers and eyewash stations are accessible and have been recently
tested.[8]

o Clear the work area of any unnecessary equipment or chemicals.

o Have spill containment materials, such as absorbent pads or sand, readily available.[2]

2. Donning Personal Protective Equipment (PPE):
e Put on all required PPE as specified in Table 1 before entering the designated handling area.
3. Handling the Chemical:

e Conduct all manipulations of Ethyl 2-chloro-5-methylisonicotinate within the chemical
fume hood.[2][3]

o Use compatible materials for handling, such as glass or high-density polyethylene.[2]

» Avoid direct contact with the chemical. Use appropriate tools for transfers.

o Keep containers tightly closed when not in use to minimize the release of vapors.[3]

« If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames.[8]

4., Storage:

» Store Ethyl 2-chloro-5-methylisonicotinate in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents and strong bases.[9]

e The recommended storage temperature is between 2-8°C, with the container sealed in a dry
environment.[1]

e Ensure the storage container is clearly labeled.[2]

5. In Case of a Spill:

o Evacuate the immediate area if the spill is large or if vapors are significant.
o Wearing appropriate PPE, contain the spill using an inert absorbent material like sand or
vermiculite.[2]
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o Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[2]
e Clean the spill area thoroughly.
» Report the spill to the appropriate safety personnel.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Ethyl 2-chloro-5-methylisonicotinate and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

» All disposable materials that have come into contact with Ethyl 2-chloro-5-
methylisonicotinate, including gloves, absorbent pads, and contaminated labware, must be
treated as hazardous waste.

2. Container Management:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste.

e Puncture or otherwise render the empty container unusable to prevent reuse.[10]

» Dispose of the cleaned container in accordance with institutional and local regulations.

3. Waste Disposal:

o Collect all waste materials in a designated, labeled, and sealed hazardous waste container.
» Dispose of the hazardous waste through an approved waste disposal company, following all
local, state, and federal regulations.[8][9] Never pour chemical waste down the drain.[2]

Workflow for Handling Ethyl 2-chloro-5-
methylisonicotinate
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Caption: Workflow for the safe handling and disposal of Ethyl 2-chloro-5-
methylisonicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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